![molecular formula C14H19NO2S B7584023 Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone](/img/structure/B7584023.png)
Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone, also known as FTSP, is a synthetic compound that has gained interest in the scientific community due to its potential therapeutic properties. FTSP has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in inflammation and oxidative stress. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. This compound has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone has several advantages for lab experiments. It is stable and easy to synthesize, making it a convenient compound to work with. This compound has also been shown to have low toxicity in animal studies. However, the limitations of working with this compound include its limited solubility in water and its potential instability under certain conditions.
Future Directions
There are several future directions for the study of Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone. One direction is to further investigate the mechanism of action of this compound and its potential targets in various diseases. Another direction is to optimize the synthesis method of this compound to improve its yield and purity. Additionally, the potential use of this compound as a drug candidate for the treatment of various diseases could be explored further.
Synthesis Methods
Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone has been synthesized using several methods, including the one-pot reaction of 5-mercapto-1,3,4-thiadiazole-2-thiol with 4-bromo-2,3,5,6-tetrafluorobenzaldehyde, followed by the reaction with cyclohexanone. Another method involves the reaction of 4-bromo-2,3,5,6-tetrafluorobenzaldehyde with 5-mercapto-1,3,4-thiadiazole-2-thiol, followed by the reaction with 1-aminomethyl-4-cyclohexanone hydrochloride. These methods have resulted in the synthesis of this compound with high yields and purity.
Scientific Research Applications
Furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
furan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2S/c16-13(12-4-8-17-10-12)15-7-9-18-14(11-15)5-2-1-3-6-14/h4,8,10H,1-3,5-7,9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXRAVWWHVHGZDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CN(CCS2)C(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.